Cas no 182132-57-6 (3,5-Difluoro-1-vinylbenzene)

3,5-Difluoro-1-vinylbenzene is a fluorinated aromatic compound featuring a vinyl substituent at the 1-position and fluorine atoms at the 3- and 5-positions. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and polymerization processes. The electron-withdrawing fluorine groups enhance its utility in electrophilic aromatic substitution and metal-catalyzed transformations. Its vinyl group allows for further functionalization, enabling applications in materials science, pharmaceuticals, and agrochemicals. The compound’s stability and compatibility with various reaction conditions make it a preferred choice for researchers seeking precise structural modifications in complex molecular frameworks.
3,5-Difluoro-1-vinylbenzene structure
3,5-Difluoro-1-vinylbenzene structure
Product Name:3,5-Difluoro-1-vinylbenzene
CAS No:182132-57-6
MF:C8H6F2
MW:140.130049228668
MDL:MFCD08461660
CID:1381095
PubChem ID:18784707
Update Time:2025-10-30

3,5-Difluoro-1-vinylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-ethenyl-3,5-difluorobenzene
    • 3,5-Difluorostyrene
    • 1,3-difluoro-5-vinylbenzene
    • SureCN3068309
    • 1,3-Difluoro-5-ethenylbenzene
    • CTK5J3503
    • MolPort-016-581-394
    • PC6277
    • SBB086133
    • 3,5-Difluorostyrene 99%
    • 1,3-Difluoro-5-vinylbenzene, 1,3-Difluoro-5-ethenylbenzene
    • PS-9045
    • 3,5-Difluorostyrene 99per cent
    • SCHEMBL3068309
    • DTXSID60596237
    • MFCD08461660
    • SY037285
    • 182132-57-6
    • AC9541
    • AKOS017516248
    • CS-0318395
    • DB-347841
    • 3,5-Difluoro-1-vinylbenzene
    • MDL: MFCD08461660
    • Inchi: 1S/C8H6F2/c1-2-6-3-7(9)5-8(10)4-6/h2-5H,1H2
    • InChI Key: GLJPFZKCYYDBIQ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=C)C=1)F

Computed Properties

  • Exact Mass: 140.04400
  • Monoisotopic Mass: 140.04375652g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.60780

3,5-Difluoro-1-vinylbenzene Pricemore >>

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abcr
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